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Essential Safety and Logistical Information for
Handling CL-275838

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CL-275838

Cat. No.: B1669143

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical guidance for handling the
novel research compound CL-275838 (CAS No. 115931-65-2). In the absence of a specific
Safety Data Sheet (SDS), this information is based on established best practices for handling
solid chemical compounds with unknown toxicological properties. A conservative approach to

safety is strongly recommended.

Compound Identification and Properties

A summary of the known quantitative data for CL-275838 is presented below. The lack of
specific toxicological and safety data necessitates treating this compound with a high degree of

caution.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1669143?utm_src=pdf-interest
https://www.benchchem.com/product/b1669143?utm_src=pdf-body
https://www.benchchem.com/product/b1669143?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Data
Chemical Name CL-275838
CAS Number 115931-65-2
Molecular Formula C27H25F3N6O
Molecular Weight 506.52 g/mol
Physical State Solid
Recommended Storage 2-8°C
Toxicity Data (LD50) Not Available
Flash Point Not Available
Autoignition Temperature Not Available
Explosive Limits Not Available

Personal Protective Equipment (PPE)

Due to the unknown nature of CL-275838's hazards, a comprehensive PPE protocol is
mandatory to prevent skin and respiratory exposure.

1. Hand Protection:

o Gloves: Wear two pairs of nitrile gloves. The outer pair should be regularly inspected for any
signs of degradation or contamination and changed frequently. For tasks with a higher risk of
splashes or spills, consider using thicker, chemical-resistant gloves.

2. Eye and Face Protection:

o Safety Goggles: Chemical splash goggles are required at all times when handling CL-
275838 in solid or solution form.

o Face Shield: A face shield should be worn in addition to safety goggles when there is a
potential for splashes or aerosol generation.
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3. Body Protection:
o Laboratory Coat: A fully buttoned, long-sleeved laboratory coat is required.

o Chemical-Resistant Apron: For procedures with a significant risk of splashes, a chemical-
resistant apron should be worn over the lab coat.

4. Respiratory Protection:

e Fume Hood: All handling of solid CL-275838 that could generate dust, as well as the
preparation of solutions, must be conducted in a certified chemical fume hood.

o Respirator: If there is a potential for aerosolization outside of a fume hood, a properly fitted
N95 or higher-rated respirator is recommended.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational workflow is critical for the safe handling of CL-275838.
1. Preparation:

» Designated Area: Designate a specific area within a chemical fume hood for the handling of
CL-275838.

» Gather Materials: Before starting, ensure all necessary equipment (spatulas, weighing paper,
vials, solvents) and waste containers are within the fume hood.

e Don PPE: Put on all required personal protective equipment as outlined above.
2. Weighing and Aliquoting:

o Weighing: Carefully weigh the solid compound on weighing paper or in a tared container
within the fume hood. Avoid creating dust.

o Transfer: Use a clean spatula to transfer the solid to the desired container.
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e Solution Preparation: If preparing a solution, add the solvent to the solid slowly to avoid
splashing. Cap the container securely and mix gently.

3. Experimental Use:

o Closed Systems: Whenever possible, conduct reactions and experiments in closed systems
to minimize the risk of exposure.

» Avoid Contamination: Be mindful of preventing the spread of contamination. Do not touch
personal items (phones, pens) with gloved hands.

4. Decontamination:

o Surfaces: Decontaminate all surfaces and equipment that have come into contact with CL-
275838 using an appropriate solvent (e.g., 70% ethanol), followed by a general-purpose
laboratory cleaner.

e Glassware: Rinse contaminated glassware with a suitable solvent to remove the compound
before washing. The solvent rinse should be collected as hazardous waste.

Disposal Plan

Proper disposal of CL-275838 and associated waste is essential to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Segregation:

o Solid Waste: All solid waste contaminated with CL-275838 (e.g., weighing paper, gloves,
pipette tips) must be collected in a dedicated, clearly labeled hazardous waste container.

» Liquid Waste: All solutions containing CL-275838 and solvent rinses used for
decontamination must be collected in a separate, sealed, and clearly labeled hazardous
liquid waste container.

2. Container Labeling:

» Content Identification: All waste containers must be labeled with "Hazardous Waste," the full
chemical name "CL-275838," and the approximate concentration and quantity.
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o Date of Accumulation: Mark the date when the first waste was added to the container.
3. Storage of Waste:

e Secondary Containment: Store all waste containers in a designated satellite accumulation
area within or near the laboratory, in a secondary containment bin to prevent spills.

e Secure Location: Ensure the waste storage area is secure and accessible only to authorized
personnel.

4. Final Disposal:

» Professional Disposal: Arrange for the collection and disposal of all hazardous waste through
your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor.

Experimental Workflow and Logical Relationships

The following diagram illustrates the logical workflow for the safe handling and disposal of CL-
275838.
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Caption: Workflow for the safe handling and disposal of CL-275838.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
CL-275838]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669143#personal-protective-equipment-for-
handling-cl-275838]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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